Cas no 7250-92-2 (3-ethylpent-1-en-4-yn-3-ol)
3-ethylpent-1-en-4-yn-3-ol structure
Product Name:3-ethylpent-1-en-4-yn-3-ol
3-ethylpent-1-en-4-yn-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-ethylpent-1-en-4-yn-3-ol
- 3-Ethyl-1-penten-4-yn-3-ol
- 1-Penten-4-yn-3-ol, 3-ethyl-
- 1U1
- 3-Aethyl-pent-1-en-4-in-3-ol
- 3-ethyl-pent-1-en-4-yn-3-ol
- 3-ethylpent-4-en-1-yn-3-ol
- 3-Hydroxy-3-aethyl-pent-1-en-4-in
- AC1L3UX0
- AI3-23712
- amp
- BRN 1743216
- NSC30268
- WLN: 1UU1XQ2&
- 4-01-00-02314 (Beilstein Handbook Reference)
- 7250-92-2
- NSC-30268
- NSC 30268
- WLN: 1UU1XQ2&1U1
- SCHEMBL23783522
-
- Inchi: 1S/C7H10O/c1-4-7(8,5-2)6-3/h1,5,8H,2,6H2,3H3
- InChI Key: BHVQKUWREDMFLD-UHFFFAOYSA-N
- SMILES: OC(C#C)(C=C)CC
Computed Properties
- Exact Mass: 110.0732
- Monoisotopic Mass: 110.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 0.94670
3-ethylpent-1-en-4-yn-3-ol Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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